Cas no 1361477-48-6 (6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinic acid)

• Product Name: 6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinic acid
• CAS No: 1361477-48-6
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4923408
• Update Time: 2025-07-19

6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinic acid

• Inchi： 1S/C12H5Cl3FNO2/c13-7-3-1-5(9(14)10(7)15)11-6(12(18)19)2-4-8(16)17-11/h1-4H,(H,18,19)
• InChI Key： OZWNLZZABXUYKI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(C(=O)O)=CC=C(N=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 4.4
• Topological Polar Surface Area: 50.2

Additional information on 6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinic acid

Introduction to 6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinic acid (CAS No. 1361477-48-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinic acid, identified by the chemical identifier CAS No. 1361477-48-6, is a fluorinated nicotinic acid derivative featuring a trichlorophenyl substituent. This compound has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and promising biological activities. The presence of both a fluoro group and a trichlorophenyl moiety imparts distinct electronic and steric characteristics, making it a valuable scaffold for designing novel therapeutic agents.

The fluoro group, known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles, has been widely incorporated into pharmaceuticals to enhance their efficacy and bioavailability. In contrast, the trichlorophenyl substituent introduces strong electron-withdrawing effects, which can influence the compound's reactivity and interactions with biological targets. Together, these structural elements contribute to the compound's potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of derivatives like 6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinic acid. Studies have demonstrated that this compound exhibits notable activity against various biological targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases. The fluoro group's ability to enhance binding interactions has been particularly highlighted in studies targeting G-protein coupled receptors (GPCRs), where fluorine substitution often improves receptor affinity.

Moreover, the trichlorophenyl moiety has been shown to contribute to the compound's lipophilicity, a critical parameter in drug design for optimizing membrane permeability. This balance between lipophilicity and polarizability makes 6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinic acid an attractive candidate for further development as an active pharmaceutical ingredient (API). Preclinical studies have begun to uncover its potential in modulating pathways relevant to metabolic disorders and cancer biology.

In the realm of medicinal chemistry, the synthesis of this compound exemplifies the strategic use of fluorinated aromatic rings to achieve desired pharmacological properties. The synthetic route involves multi-step organic transformations, including halogenation and fluorination techniques that are well-established in modern chemical synthesis. These methods ensure high yield and purity, making 6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinic acid accessible for both academic research and industrial applications.

One of the most compelling aspects of this compound is its versatility as a chemical probe. Researchers have leveraged its structure to develop biosensors and molecular tools that aid in understanding enzyme mechanisms and cellular processes. The combination of fluorine's metabolic stability with the electron-withdrawing nature of the trichlorophenyl group allows for precise tuning of physicochemical properties, enabling tailored interactions with biological systems.

The growing interest in fluorinated compounds stems from their widespread success in clinical trials. For instance, drugs like fluoxetine (Prozac) and celecoxib (Celebrex) incorporate fluorine atoms to enhance their therapeutic effects. Similarly, derivatives of nicotinic acid have shown promise in treating cardiovascular diseases by modulating lipid metabolism. The unique structural features of 6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinic acid position it as a potential next-generation therapeutic agent with applications spanning multiple disease areas.

Future research directions may focus on optimizing synthetic methodologies to improve scalability while maintaining high enantiomeric purity. Additionally, exploring analogues by modifying substituents or introducing additional functional groups could yield novel compounds with enhanced biological activity. The integration of machine learning models for virtual screening will further accelerate the discovery process by predicting promising derivatives based on structural features similar to those found in successful drugs.

The development of 6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinic acid also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such cooperation is essential for translating laboratory findings into tangible therapeutic benefits. As computational tools become more sophisticated, they will play an increasingly pivotal role in guiding experimental design and validating hypotheses about biological mechanisms.

In conclusion,6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinic acid represents a significant advancement in medicinal chemistry due to its unique structural attributes and demonstrated biological activity. Its incorporation of both fluorine and trichlorophenyl moieties offers a versatile platform for drug discovery efforts aimed at addressing unmet medical needs. Continued investigation into this compound will likely yield insights that inform future generations of therapeutics designed using principles derived from cutting-edge chemical biology research.